Cas no 1361558-83-9 (2-Fluoro-4-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-4-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361558-83-9
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967743
• Update Time: 2025-07-17

2-Fluoro-4-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-7-2-1-6(9(14)10(7)15)5-3-4-20-11(16)8(5)12(17,18)19/h1-4H
• InChI Key： CCLLXEYIVHJHJO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CN=C(C=1C(F)(F)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-4-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Fluoro-4-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361558-83-9)

The compound 2-Fluoro-4-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine, identified by its CAS number 1361558-83-9, is a fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. Its unique molecular structure, featuring a trifluoromethyl group and a trichlorophenyl moiety, contributes to its versatility in chemical synthesis and biological activity. Researchers and industries are increasingly interested in this compound due to its potential as a building block for advanced materials and bioactive molecules.

In recent years, the demand for fluorinated pyridines has surged, driven by their role in developing novel pesticides and pharmaceuticals. The 2-Fluoro-4-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine stands out due to its stability and reactivity, making it a valuable intermediate in organic synthesis. Users searching for "fluorinated pyridine derivatives" or "CAS 1361558-83-9 applications" often seek insights into its synthesis, properties, and commercial availability. This article addresses these queries while highlighting the compound's relevance in sustainable chemistry and green synthesis initiatives.

The structural features of 2-Fluoro-4-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine include a pyridine ring substituted with fluorine and a trifluoromethyl group, enhancing its lipophilicity and metabolic stability. These attributes are critical in drug design, where researchers aim to optimize bioavailability and target specificity. Additionally, the trichlorophenyl group introduces steric and electronic effects that influence the compound's interaction with biological targets. Such characteristics are frequently discussed in forums and publications focusing on "heterocyclic compound optimization" and "fluorine in medicinal chemistry."

From an industrial perspective, CAS 1361558-83-9 is gaining traction as a key intermediate in the production of high-performance agrochemicals. Its incorporation into crop protection formulations has been explored due to its potential to enhance efficacy and reduce environmental impact. Searches related to "pyridine-based agrochemicals" or "sustainable pesticide development" often lead to discussions about this compound. Manufacturers and researchers alike are investigating scalable synthesis routes to meet growing market demands while adhering to regulatory standards.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 2-Fluoro-4-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine. These methods ensure purity and consistency, which are paramount for its application in sensitive research and development processes. Users frequently search for "analytical methods for fluorinated compounds" or "quality control of pyridine derivatives," underscoring the need for reliable data and standardized protocols.

In conclusion, 2-Fluoro-4-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS 1361558-83-9) represents a promising compound with broad applicability in chemistry and life sciences. Its unique properties align with current trends in sustainable innovation and precision chemistry, making it a subject of ongoing research and commercial interest. By addressing common search queries and integrating technical details, this overview aims to serve as a authoritative resource for professionals and enthusiasts alike.